Cas no 1361716-55-3 (3',5'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid ethyl ester)

• Product Name: 3',5'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid ethyl ester
• CAS No: 1361716-55-3
• MF: C₁₅H₁₁Cl₂FO₂
• MW: 313.151046037674
• CID: 4790120
• Update Time: 2025-06-11

3',5'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3',5'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid ethyl ester

• Inchi： 1S/C15H11Cl2FO2/c1-2-20-15(19)14-12(4-3-5-13(14)18)9-6-10(16)8-11(17)7-9/h3-8H,2H2,1H3
• InChI Key： KGAWHFAXBQXMMY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC=C(C=1C(=O)OCC)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 330
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3

Additional information on 3',5'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid ethyl ester

Introduction to 3',5'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid ethyl ester (CAS No. 1361716-55-3) in Modern Chemical Research

The compound 3',5'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid ethyl ester, identified by the CAS number 1361716-55-3, represents a significant advancement in the field of organic synthesis and pharmaceutical chemistry. Its unique structural configuration, featuring both chloro and fluoro substituents on a biphenyl core, coupled with an ethyl ester functionality, makes it a versatile intermediate with potential applications in drug discovery and material science. This introduction delves into the compound's chemical properties, synthetic pathways, and its emerging role in contemporary research.

From a structural perspective, the biphenyl moiety serves as an aromatic scaffold that enhances the compound's lipophilicity and metabolic stability, which are critical factors in pharmaceutical design. The presence of both chlorine and fluorine atoms introduces electronic and steric effects that can be exploited to modulate biological activity. Specifically, the 3',5'-Dichloro substitution pattern creates a high degree of electronic unsaturation, making the molecule susceptible to further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex heterocyclic frameworks, which are prevalent in modern therapeutic agents.

The ethyl ester group at the 2-position of the biphenyl ring not only contributes to solubility but also provides a handle for further derivatization. For instance, hydrolysis of the ester can yield the corresponding carboxylic acid, which may be further transformed into amides or other pharmacophores. This adaptability underscores the compound's utility as a building block in medicinal chemistry. Recent studies have highlighted its role in synthesizing novel inhibitors targeting enzyme-catalyzed pathways relevant to inflammatory and neurodegenerative diseases.

In the realm of synthetic methodologies, 3',5'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid ethyl ester has been employed in multi-step syntheses involving palladium-catalyzed transformations. The chloro and fluoro groups act as effective leaving groups or directing elements, facilitating regioselective modifications. For example, nucleophilic aromatic substitution (SNAr) reactions can introduce diverse substituents at specific positions on the biphenyl ring. Additionally, transition-metal-catalyzed C-H activation strategies have been explored to streamline access to related derivatives with minimal synthetic overhead.

One of the most compelling applications of this compound lies in its use as a precursor for biologically active molecules. Researchers have leveraged its scaffold to develop potent antagonists of orphan receptors and kinase inhibitors. The biphenyl core is particularly well-suited for designing ligands that interact with G-protein coupled receptors (GPCRs), which are implicated in a wide array of physiological processes. The fluoro substituent, in particular, has been shown to enhance binding affinity and metabolic stability through its ability to engage hydrogen bonding networks within biological targets.

The CAS No. 1361716-55-3 provides a unique identifier that ensures consistency across scientific literature and patents. This standardized nomenclature is essential for reproducibility in research and commercial development. As computational chemistry advances, virtual screening methods have been employed to predict potential bioactivities of molecules like this one before experimental validation. The combination of experimental data with high-throughput virtual screening has accelerated the discovery pipeline, making compounds such as 3',5'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid ethyl ester valuable assets in drug discovery libraries.

Looking ahead, the future prospects for this compound are promising. Emerging trends in medicinal chemistry emphasize modular synthesis and libraries designed for rapid screening, where intermediates like this one play a crucial role. Innovations in flow chemistry may also enable scalable production of derivatives tailored for specific therapeutic applications. Furthermore, green chemistry principles are driving efforts to optimize synthetic routes for higher yields and reduced environmental impact—a critical consideration as pharmaceutical research expands globally.

In summary,3',5'-Dichloro-3-fluoro-biphenyl-2-carboxylic acid ethyl ester (CAS No. 1361716-55-3) exemplifies how strategic molecular design can yield compounds with broad utility across multiple disciplines. Its structural features make it an ideal candidate for further exploration in drug development and material science. As research continues to uncover new biological targets and synthetic methodologies,this compound will undoubtedly remain at the forefront of innovative chemical investigations.